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Compound of Interest

Compound Name: Bromotrimethylsilane

Cat. No.: B050905

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known hazards and toxicological profile
of Bromotrimethylsilane (BTMS). It is intended to serve as a technical resource for
professionals in research, scientific, and drug development fields, offering detailed information
on its physicochemical properties, reactivity, and potential health effects. The information
herein is compiled from safety data sheets, and available toxicological data on its hydrolysis
products. It should be noted that for many toxicological endpoints, specific experimental data
for Bromotrimethylsilane is not available.

Physicochemical Properties

A summary of the key physicochemical properties of Bromotrimethylsilane is presented in
Table 1. This data is essential for understanding its behavior and potential for exposure.
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Property Value References
CAS Number 2857-97-8 [1112]
Molecular Formula CsH9BrSi [2][3]
Molecular Weight 153.09 g/mol [31[4]
Appearance Clear, colorless to yellow liquid  [1][2][3]
Boiling Point 79 °C [2][3]

Melting Point -43 °C [2][3]

Flash Point 32 °C (89.6 °F) [1]

Density 1.16 g/mL at 25 °C [2][3]

Vapor Pressure

100 mmHg at 25°C

[3][5]

Water Solubility

Decomposes

[3][5]

Stability

Stable under normal
temperatures and pressures.

Moisture sensitive.

[1]3]

Reactivity and Hazards

Bromotrimethylsilane is a reactive compound with several key hazards that must be carefully

managed in a laboratory setting.

o Flammability: It is a flammable liquid and vapor.[1] Vapors can form explosive mixtures with

air, especially at elevated temperatures, and can travel to a source of ignition and flash back.

[1][6]

o Reactivity with Water: It reacts violently with water, producing hydrogen bromide and

trimethylsilanol.[6][7] This reaction is exothermic. Contact with moisture should be strictly

avoided.

e Incompatible Materials: Incompatible with strong oxidizing agents, strong acids, and bases.

[1][6]
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e Hazardous Decomposition Products: Hazardous decomposition products include carbon
monoxide, carbon dioxide, hydrogen bromide, and silicon dioxide.[1][6]

The hydrolysis of Bromotrimethylsilane is a critical reaction to consider when evaluating its
toxicity, as the hydrolysis products have their own toxicological profiles.

Bromotrimethylsilane Trimethylsilanol
(CsH9BrSIi) _ > (C3H100Si)
+
T
Water | Hydrogen Bromide
(H20) (HBr)

Click to download full resolution via product page
Figure 1: Hydrolysis of Bromotrimethylsilane.

Toxicological Profile

The toxicological data for Bromotrimethylsilane is limited, with much of the acute toxicity
information being estimated based on calculations or analogy to similar compounds. Data on
chronic effects are largely unavailable.

Acute toxicity data for Bromotrimethylsilane is summarized in Table 2. It is important to note
that these are often estimated values.
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Route Species Value Remarks References
Acute toxicity
LD50: 5.37 estimate
Oral Rat ) [71[8]
mg/kg (Calculation
method)
Acute toxicity
estimate (Expert
judgment,
Rat LD50: 5.1 mg/kg [718]
analogy to
chlorotrimethylsil
ane)
Acute toxicity
LD50: 5.37 estimate
Dermal Rabbit ) [7]
mg/kg (Calculation
method)
Acute toxicity
estimate (Expert
] judgment,
Rabbit LD50: 5.1 mg/kg [7]
analogy to
chlorotrimethyilsil
ane)
Acute toxicity
estimate (Expert
_ LC50 (4h): 3.1 judgment,
Inhalation Rat [7]
mg/L analogy to
chlorotrimethylsil
ane)
Acute toxicity
LC50 (4h): 3.26 estimate
Rat . [7]
mg/L (Calculation
method)
Symptoms of Acute Exposure:
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Inhalation: May cause irritation of the respiratory tract with a burning pain in the nose and
throat, coughing, wheezing, shortness of breath, and pulmonary edema.[1] Vapors may also
cause dizziness or suffocation.[1]

Skin: Causes severe skin burns.[1][7]
Eyes: Causes serious eye damage.[1][7]

Ingestion: Causes digestive tract irritation with possible burns.[1] If ingested, it can cause
severe burns of the mouth and throat, with a danger of perforation of the esophagus and
stomach.[7]

Given the rapid hydrolysis of Bromotrimethylsilane in the presence of moisture, the toxicity of

its hydrolysis products, trimethylsilanol and hydrogen bromide, is of high relevance.

Trimethylsilanol:

Acute Oral Toxicity (Rat): LD50 >2000 mg/kg body weight, indicating low potential for acute
oral toxicity.[9]

Acute Inhalation Toxicity (Rat): LC50 between 10-20 mg/L, indicating a moderate potential
for acute inhalation toxicity.[9]

Subchronic Oral Toxicity (Rat): A 28-day repeat dose study showed a No-Observed-Adverse-
Effect Level (NOEL) of 160 mg/kg/day for both sexes.[2][10] At higher doses (640 mg/kg),
effects included decreased motor activity, staggering gait, and changes in body and organ
weights.[2][10]

Mutagenicity: Not found to be mutagenic in bacterial reverse mutation assays (Ames test)
and did not induce chromosomal aberrations in cultured mammalian cells.[10]

Hydrogen Bromide:

Acute Inhalation Toxicity (Rat): The 1-hour LC50 is reported as 2,858 ppm.[3]

Human Exposure: Nose and throat irritation have been noted at 2 to 6 ppm after several
minutes.[3] Concentrations of 1,300 to 2,000 ppm are reported to be lethal within minutes.[3]
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» Corrosivity: Hydrogen bromide is a highly corrosive gas that can cause severe burns to the
skin, eyes, and respiratory tract upon contact.[7][8] Ingestion can cause severe burns to the
mouth, throat, and stomach.[4][8]

There is no data available on the chronic toxicity, carcinogenicity, mutagenicity, or reproductive
toxicity of Bromotrimethylsilane.[7][11]

Experimental Protocols for Toxicity Assessment

While specific experimental reports on the toxicity of Bromotrimethylsilane are scarce,
standardized protocols from the Organisation for Economic Co-operation and Development
(OECD) are widely used for assessing the toxicity of chemical substances. The following
sections detail the methodologies for key acute toxicity studies.

The process of assessing acute toxicity typically follows a structured workflow, from initial
characterization to the final report.
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Figure 2: General workflow for an acute toxicity study.
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e Principle: The test substance is administered orally by gavage in graduated doses to several
groups of experimental animals (typically rats), with one dose per group. Observations of
effects and mortality are made.[6]

o Methodology:

o Animals: Healthy, young adult rodents (rats preferred) are used. They are acclimatized to
laboratory conditions for at least 5 days.[6]

o Fasting: Animals are fasted before dosing (e.g., overnight for rats).[6]

o Dose Administration: The substance is administered in a single dose via gavage. The
volume should not exceed 1 mL/100g body weight for non-aqueous solutions or 2
mL/100g for agueous solutions.[6]

o Observation Period: Animals are observed for at least 14 days.[12] Observations include
changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic, and
central nervous systems, as well as behavior.[5]

o Data Collection: The time of death is recorded. Body weights are measured before
administration, weekly, and at death.[6]

o Necropsy: All animals (those that die during the test and survivors at the end) undergo a
gross necropsy.[6]

o Endpoint: The LD50 (median lethal dose) is calculated.[6]

e Principle: The test substance is applied to the skin in a single dose to groups of animals
(typically rats or rabbits).[13]

o Methodology:
o Animals: Young adult animals with healthy, intact skin are used.[14]

o Preparation: Fur is removed from the dorsal area of the trunk approximately 24 hours
before the test.[15]
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o Dose Application: The test substance is applied to an area of approximately 10% of the
body surface. The site is covered with a porous gauze dressing and non-irritating tape for
a 24-hour exposure period.[15]

o Observation Period: Animals are observed for at least 14 days for signs of toxicity and
mortality.[16]

o Endpoint: The LD50 is determined, and the substance is classified for acute dermal
toxicity.[13]

Principle: A single dose of the test substance is applied to a small area of the skin of an
animal (albino rabbit is preferred).[17][18]

Methodology:

o Application: 0.5 mL (liquid) or 0.5 g (solid) of the substance is applied to a small area of
skin (approx. 6 cm?) and covered with a gauze patch.[17]

o Exposure: The exposure period is typically 4 hours.[17]

o Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours
after patch removal. Observations may continue for up to 14 days to assess the
reversibility of effects.[17]

o Scoring: Dermal reactions are scored and evaluated to determine the irritation or corrosive
potential.[17]

Principle: The test substance is applied in a single dose to one eye of an experimental
animal (albino rabbit is preferred), with the other eye serving as a control.[19]

Methodology:

o Application: A specified amount of the test substance (e.g., 0.1 mL for liquids) is placed in
the conjunctival sac of one eye.[20]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[19] The
degree of eye irritation/corrosion is evaluated by scoring lesions of the cornea, iris, and
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conjunctiva.[21]

o Duration: The observation period should be sufficient to evaluate the reversibility of the
effects, typically up to 21 days.[22]

Handling and Safety Precautions

Given the hazardous nature of Bromotrimethylsilane, strict safety protocols must be followed.

« Engineering Controls: Work should be conducted in a well-ventilated area, preferably under
a chemical fume hood.[1] Eyewash stations and safety showers should be readily available.

[1]
» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical splash goggles and a face shield.[7]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[1][7]

o Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a
NIOSH/MSHA-approved respirator.[1]

o Handling: Avoid contact with eyes, skin, and clothing.[1] Ground and bond containers when
transferring material.[1] Use spark-proof tools and explosion-proof equipment.[1]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances.[1] It is moisture-sensitive and should be stored under an inert gas.

[7]18]

Conclusion

Bromotrimethylsilane is a flammable, corrosive, and highly reactive chemical that poses
significant acute health hazards. It causes severe burns to the skin and eyes and is harmful if
inhaled or ingested. Its rapid and violent reaction with water to produce corrosive hydrogen
bromide and moderately toxic trimethylsilanol is a critical consideration for both safety and
toxicological assessment. While quantitative data for acute toxicity are available as estimates,
there is a notable lack of experimental data for chronic effects, including carcinogenicity,
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mutagenicity, and reproductive toxicity. Therefore, extreme caution should be exercised when
handling this compound, with strict adherence to safety protocols. Further toxicological studies
are warranted to fully characterize its potential long-term health effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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